![molecular formula C19H21N3O4 B2778105 1-(4-Methoxyphenyl)-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea CAS No. 891097-73-7](/img/structure/B2778105.png)
1-(4-Methoxyphenyl)-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea
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Description
1-(4-Methoxyphenyl)-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea, also known as MPMPU, is a chemical compound that has gained significant attention in the field of scientific research. MPMPU is a urea derivative that has been synthesized through a series of chemical reactions. This compound has been found to have various biochemical and physiological effects, making it a potential candidate for use in the development of new drugs.
Scientific Research Applications
Synthesis and Structural Analysis
- The stereoselective synthesis of active metabolites of potent PI3 kinase inhibitors showcases the importance of 1-(4-Methoxyphenyl)-3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)urea derivatives in medicinal chemistry. This synthesis emphasizes the critical role of stereochemistry in determining the biological activity of molecules (Chen et al., 2010).
- A study on the synthesis of unsymmetrical 1,3-disubstituted ureas, including derivatives of this compound, highlighted their potential enzyme inhibition and anticancer properties. This research broadens the scope of these compounds in therapeutic applications (Mustafa et al., 2014).
Enzyme Inhibition and Anticancer Activity
- The exploration of urea derivatives for enzyme inhibition and anticancer investigations suggests significant potential in designing new therapeutic agents. The diverse biochemical activities of these compounds underscore their versatility and applicability in drug discovery processes (Mustafa et al., 2014).
Molecular Sensing and Structural Flexibility
- Research on the conformational and tautomeric control of ureido-N-iso-propyl,N’-4-(3-pyridin-2-one)pyrimidine by supramolecular approaches indicates the ability of these compounds to undergo tautomeric shifts. This property can be harnessed in molecular sensing, demonstrating the adaptability and functional utility of these molecules in various scientific applications (Kwiatkowski et al., 2019).
Optical and Material Science Applications
- Studies on the nonlinear optical parameters of bis-chalcone derivatives doped in polymers, related to the broader family of urea derivatives, exhibit significant potential in materials science. These compounds' optical properties make them suitable for applications in photonics and optoelectronics, indicating the versatility of urea derivatives in scientific research (Shettigar et al., 2006).
properties
IUPAC Name |
1-(4-methoxyphenyl)-3-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4/c1-25-16-8-6-13(7-9-16)20-19(24)21-14-10-18(23)22(12-14)15-4-3-5-17(11-15)26-2/h3-9,11,14H,10,12H2,1-2H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWPLDZFYNKMYNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)NC2CC(=O)N(C2)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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